Cas no 842133-18-0 (Canagliflozin)

• Product Name: Canagliflozin
• CAS No: 842133-18-0
• MF: C₂₄H₂₅FO₅S
• MW: 444.515709638596
• MDL: MFCD18251436
• CID: 822298
• PubChem ID: 24812758
• Update Time: 2025-10-29

Canagliflozin Chemical and Physical Properties

Names and Identifiers

• (1S)-1,5-Anhydro-1-C-[3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methylphenyl]-D-glucitol
• Canagliflozin
• TA 7284
• Canaglifozion
• Cobicistat
• D-​Glucitol, 1,​5-​anhydro-​1-​C-​[3-​[[5-​(4-​fluorophenyl)​-​2-​thienyl]​methyl]​-​4-​methylphenyl]​-​, (1S)​-
• (2S,3R,4R,5S,6R)-2-(3-((5-(4-fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• canagliflozin (*)
• Canagliflozin purity
• D-Glucitol, 1,5-anhydro-1-C-[3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methylphenyl]-,(1S)-
• 1S)-1,5-Anhydro-1-C-[3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methylphenyl]-D-glucitol
• (1S)-1,5-Anhydro-1-C-[3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methylphenyl]-D-glucitol (ACI)
• (2S,3R,4R,5S,6R)-2-(3-((5-(4-Fluorophenyl)thien-2-yl)methyl)-4-methylphenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• 1-(β-D-Glucopyranosyl)-4-methyl-3-[5-(4-fluorophenyl)-2-thienylmethyl]benzene
• Invokana
• JNJ 24831754ZAE
• JNJ 28431754
• JNJ 28431754AAA
• CHEBI:73274
• (2S,3R,4R,5S,6R)-2-[3-[[5-(4-fluorophenyl)thiophen-2-yl]methyl]-4-methylphenyl]-6-(hydroxymethyl)oxane-3,4,5-triol
• (1s)-1,5-anhydro-1-c-(3-((5-(4-fluorophenyl)-2-thienyl)methyl)-4-methylphenyl)-d-glucitol
• GTPL4582
• NCGC00346691-02
• BCPP000303
• CANAGLIFLOZIN [WHO-DD]
• SCHEMBL157162
• (1S)-1,5-Anhydro-1-c-(3-((5-(4-fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)-D-glucitol
• J-500391
• CS-0522
• 6S49DGR869
• CHEMBL2048484
• Z2235801995
• DB08907
• 842133-18-0
• (1S)-1,5-anhydro-1-(3-{[5-(4-fluorophenyl)-2-thienyl]methyl}-4-methyl-phenyl)-D-glucitol
• TA-7284
• JNJ-28431754
• Canagliflozin hydrate
• CCG-229581
• D-glucitol, 1,5-anhydro-1-c-(3-((5-(4-fluorophenyl)-2-thienyl)methyl)-4- methylphenyl)-, (1s)-
• 1-(Glucopyranosyl)-4-methyl-3-(5-(4-fluorophenyl)-2-thienylmethyl)benzene
• BRD-K90868879-001-02-0
• MLS006011126
• D-GLUCITOL, 1,5-ANHYDRO-1-C-(3-((5-(4-FLUOROPHENYL)-2-THIENYL)METHYL)-4-METHYLPHENYL)-
• SMR004702906
• Canagliflozin anhydrous
• CANAGLIFLOZIN [MI]
• SW219119-1
• (1S)-1,5-ANHYDRO-1-C-(3-((5-(4-FLUOROPHENYL)THIOPHEN-2-YL)METHYL)-4-METHYLPHENYL)-D- GLUCITOL
• UNII-6S49DGR869
• KS-1443
• AKOS025401827
• JNJ 24831754ZAE , JNJ 28431754AAA , TA 7284 , JNJ 28431754
• (2S,3R,4R,5S,6R)-2-(3-{[5-(4-fluorophenyl)thiophen-2-yl]methyl}-4-methylphenyl)-6-(hydroxymethyl)oxane-3,4,5-triol
• (1S)-1,5-Anhydro-1-(3-((5-(4-fluorophenyl)-2-thienyl)methyl)-4-methylphenyl)-D-glucitol
• s2760
• BRD-K90868879-001-03-8
• EN300-6733492
• BDBM50386885
• JNJ 24831754AAA
• HSDB 8284
• DTXSID601004469
• AC-26303
• BCP9000477
• Q5030940
• D-Glucitol, 1,5-anhydro-1-C-(3-((5-(4-fluorophenyl)-2-thienyl)methyl)-4- methylphenyl)-, (1S)-
• JNJ 24831754
• NS00099376
• (1S)-1,5-anhydro-1-(3-{[5-(4-fluorophenyl)-2-thienyl]methyl}-4-methylphenyl)-D-glucitol
• Canagliflozin [INN]
• HY-10451
• D-Glucitol,1,5-anhydro-1-C-[3-[[5-(4-fluorophenyl)-2-thienyl]methyl]-4-methylphenyl]-, (1S)-
• MFCD18251436

• MDL： MFCD18251436
• Inchi： 1S/C24H25FO5S/c1-13-2-3-15(24-23(29)22(28)21(27)19(12-26)30-24)10-16(13)11-18-8-9-20(31-18)14-4-6-17(25)7-5-14/h2-10,19,21-24,26-29H,11-12H2,1H3/t19-,21-,22+,23-,24+/m1/s1
• InChI Key： XTNGUQKDFGDXSJ-ZXGKGEBGSA-N
• SMILES： O[C@@H]1[C@@H](O)[C@H](O)[C@@H](CO)O[C@H]1C1C=CC(C)=C(CC2=CC=C(C3C=CC(F)=CC=3)S2)C=1

Computed Properties

• Exact Mass: 444.14100
• Monoisotopic Mass: 444.14067323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.364
• Melting Point: No data available
• Boiling Point: 642.9±55.0 °C at 760 mmHg
• Flash Point: 342.6±31.5 °C
• PSA: 118.39000
• LogP: 2.96830

Canagliflozin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds
• Pharmaceutical and Biochemical Products Medical Disease Classifications

Additional information on Canagliflozin

Canagliflozin (CAS No. 842133-18-0): A Comprehensive Overview of Its Pharmacological Profile and Clinical Applications

Canagliflozin, a pharmaceutical compound with the chemical identifier CAS No. 842133-18-0, has emerged as a significant therapeutic agent in the management of type 2 diabetes mellitus (T2DM). This drug belongs to the class of sodium-glucose cotransporter 2 (SGLT2) inhibitors, a mechanism that distinguishes it from other antidiabetic medications. The unique pharmacological action of Canagliflozin has garnered substantial attention in recent years, particularly for its ability to enhance glycemic control while offering additional cardiovascular and renal benefits.

The development and clinical utilization of Canagliflozin have been underpinned by extensive research, which has elucidated its molecular interactions and physiological effects. The compound's efficacy in lowering blood glucose levels is attributed to its selective inhibition of SGLT2, a transporter protein predominantly expressed in the kidneys and intestines. By blocking this transporter, Canagliflozin reduces the reabsorption of glucose from the renal tubules, leading to increased urinary glucose excretion and subsequent improvement in glycemic control. This mechanism not only provides a novel approach to diabetes management but also highlights the compound's potential to address underlying pathophysiological processes associated with T2DM.

Recent clinical trials have demonstrated the robust efficacy of Canagliflozin in improving glycemic control among patients with T2DM. One pivotal study published in the *New England Journal of Medicine* reported that Canagliflozin significantly reduced hemoglobin A1c (HbA1c) levels compared to placebo, with a mean reduction of approximately 0.7% at 52 weeks. Moreover, the compound exhibited a consistent effect across various patient demographics, including those with different body mass indices and renal function statuses. These findings underscore the broad applicability of Canagliflozin in diverse clinical settings.

Beyond its primary indication in T2DM management, Canagliflozin has shown promise in mitigating cardiovascular risks associated with diabetes. The CANAGLIFLOZIN Cardiovascular Assessment Study (CANVAS) and its extension study (CANVAS-R) provided compelling evidence that Canagliflozin reduces the risk of cardiovascular mortality, heart attack, stroke, and hospitalization for heart failure among patients with T2DM and established cardiovascular disease. These benefits are thought to be mediated by multiple pathways, including weight loss, blood pressure reduction, and improved endothelial function. Such cardiovascular advantages have positioned Canagliflozin as a cornerstone therapy for high-risk diabetic patients.

The renal protective effects of Canagliflozin have also been extensively studied. The CAMELIA trial demonstrated that Canagliflozin slows the progression of chronic kidney disease (CKD) by reducing albuminuria and stabilizing glomerular filtration rate (GFR). This renal benefit is particularly significant given that diabetes is a leading cause of CKD worldwide. The ability of Canagliflozin to preserve renal function while improving glycemic control makes it an invaluable therapeutic option for patients with T2DM who are at risk of or already experiencing CKD.

The pharmacokinetic profile of Canagliflozin contributes to its clinical efficacy and safety profile. The compound is rapidly absorbed after oral administration, with peak plasma concentrations typically observed within 1 to 3 hours post-dose. Its bioavailability is high, ranging between 65% and 75%, indicating effective absorption from the gastrointestinal tract. The elimination half-life of Canagliflozin is approximately 12 hours, allowing for once-daily dosing regimens that enhance patient compliance. Additionally, the drug exhibits linear pharmacokinetics over a wide dose range, simplifying dose adjustments based on individual patient needs.

From a chemical perspective, Canagliflozin (CAS No. 842133-18-0) is characterized by its molecular formula C14H19NO3S·CH3COOH·HCl·H2O and molecular weight of 385.96 g/mol. Its chemical structure incorporates several key functional groups that contribute to its pharmacological activity, including an amide linkage and a sulfonyl group. These structural features are critical for binding to SGLT2 receptors and modulating glucose transport kinetics. Advanced computational modeling studies have further elucidated the binding interactions between Canagliflozin and SGLT2, providing insights into its mechanism of action at the molecular level.

The safety profile of Canagliflozin has been thoroughly evaluated in multiple clinical trials involving thousands of patients worldwide. Common adverse effects include genital mycotic infections due to increased urinary glucose availability for fungal growth and urinary tract infections resulting from glycosuria-induced bacterial colonization. However, these side effects are generally mild to moderate in severity and often resolve spontaneously or with appropriate antifungal or antibiotic treatment. More serious adverse events are rare but may include hypoglycemia when used in combination with insulin or sulfonylureas.

The development pipeline for Canagliflozin continues to expand beyond its primary indication in T2DM management. Ongoing research is exploring its potential applications in other metabolic disorders such as obesity and non-alcoholic fatty liver disease (NAFLD). Preclinical studies have suggested that Canagliflozin may influence lipid metabolism and reduce liver fat accumulation through mechanisms distinct from its primary SGLT2 inhibitory action. These findings could open new therapeutic avenues for patients with comorbid metabolic conditions associated with diabetes.

The regulatory landscape for Canagliflozin has been favorable across major pharmaceutical markets globally. Regulatory agencies such as the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and other health authorities have approved Canagliflozin under various trade names for the treatment of T2DM alone or in combination with other antidiabetic agents when additional glycemic control is needed beyond diet and exercise alone. The growing body of evidence supporting its multifaceted benefits continues to solidify its role as a first-line therapy for many patients with T2DM worldwide.